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Octyl hydrogen phthalate Octyl hydrogen phthalate Phthalate metabolite.
Monooctyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of octanol. It has a role as a human xenobiotic metabolite. It derives from an octan-1-ol.
Brand Name: Vulcanchem
CAS No.: 5393-19-1
VCID: VC21153880
InChI: InChI=1S/C16H22O4/c1-2-3-4-5-6-9-12-20-16(19)14-11-8-7-10-13(14)15(17)18/h7-8,10-11H,2-6,9,12H2,1H3,(H,17,18)
SMILES: CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula: C16H22O4
Molecular Weight: 278.34 g/mol

Octyl hydrogen phthalate

CAS No.: 5393-19-1

Cat. No.: VC21153880

Molecular Formula: C16H22O4

Molecular Weight: 278.34 g/mol

* For research use only. Not for human or veterinary use.

Octyl hydrogen phthalate - 5393-19-1

Specification

Description Phthalate metabolite.
Monooctyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of octanol. It has a role as a human xenobiotic metabolite. It derives from an octan-1-ol.
CAS No. 5393-19-1
Molecular Formula C16H22O4
Molecular Weight 278.34 g/mol
IUPAC Name 2-octoxycarbonylbenzoic acid
Standard InChI InChI=1S/C16H22O4/c1-2-3-4-5-6-9-12-20-16(19)14-11-8-7-10-13(14)15(17)18/h7-8,10-11H,2-6,9,12H2,1H3,(H,17,18)
Standard InChI Key PKIYFBICNICNGJ-UHFFFAOYSA-N
SMILES CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)O
Canonical SMILES CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)O

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